Cas no 134168-98-2 (Bromo-5-fluoroaniline Hhydrochloride)

• Product Name: Bromo-5-fluoroaniline Hhydrochloride
• CAS No: 134168-98-2
• MF: C₆H₆BrClFN
• MW: 226.47394323349
• MDL: MFCD09800744
• CID: 3042817
• PubChem ID: 46738075
• Update Time: 2025-11-01

Bromo-5-fluoroaniline Hhydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoroaniline hydrochloride
• CS-0205826
• IYLVIUQZBNIGQI-UHFFFAOYSA-N
• 134168-98-2
• BS-27140
• AKOS005259199
• 5-Amino-1-bromo-3-fluorobenzene hydrochloride
• EN300-96016
• 3-Bromo-5-fluoroaniline HCl
• 5-Amino-1-bromo-3-fluorobenzene; hydrochloride
• 3-bromo-5-fluoroaniline;hydrochloride
• Z1276751391
• DB-151531
• JFA16898
• 3-bromo-5-fluoroanilinehydrochloride
• SCHEMBL3709043
• SB77333
• Bromo-5-fluoroaniline Hhydrochloride

• MDL： MFCD09800744
• Inchi： 1S/C6H5BrFN.ClH/c7-4-1-5(8)3-6(9)2-4;/h1-3H,9H2;1H
• InChI Key： IYLVIUQZBNIGQI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)N)F.Cl

Computed Properties

• Exact Mass: 224.93600
• Monoisotopic Mass: 224.93562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.55360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Bromo-5-fluoroaniline Hhydrochloride

Professional Introduction to Bromo-5-fluoroaniline Hydrochloride (CAS No. 134168-98-2)

Bromo-5-fluoroaniline Hydrochloride, with the chemical formula C₆H₆BrFNCl, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound, identified by its unique CAS No. 134168-98-2, has garnered considerable attention due to its versatile applications in synthesizing bioactive molecules. The presence of both bromine and fluorine substituents in its aromatic ring structure imparts unique reactivity, making it a valuable building block for medicinal chemists.

The bromo-5-fluoroaniline moiety is particularly noteworthy for its role in constructing pharmacophores that exhibit potent biological activity. Recent studies have highlighted its utility in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both laboratory-scale synthesis and industrial applications.

In the realm of drug discovery, Bromo-5-fluoroaniline Hydrochloride has been employed to develop small-molecule inhibitors that modulate key enzymatic pathways. For instance, researchers have leveraged this compound to create inhibitors of tyrosine kinases, which are critical targets in oncology. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures.

Moreover, the fluorine substituent in Bromo-5-fluoroaniline Hydrochloride contributes to the metabolic stability and binding affinity of drug candidates. Fluorinated aromatic compounds are renowned for their ability to enhance pharmacokinetic properties, a phenomenon often attributed to fluorine's ability to influence electronic distributions and hydrogen bonding interactions. This has spurred interest in exploring derivatives of Bromo-5-fluoroaniline Hydrochloride as potential lead compounds for next-generation therapeutics.

Recent advancements in computational chemistry have further underscored the importance of Bromo-5-fluoroaniline Hydrochloride in drug design. Molecular modeling studies have demonstrated that modifications at the 5-position fluoro group can fine-tune binding interactions with biological targets. These insights have guided synthetic efforts toward optimizing potency and selectivity, reducing off-target effects and improving overall drug-like properties.

The agrochemical sector has also recognized the potential of Bromo-5-fluoroaniline Hydrochloride as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that exhibit selective toxicity against pests while minimizing environmental impact. Such applications align with global efforts to sustainable agriculture by providing effective yet eco-friendly solutions.

Industrial-scale production of Bromo-5-fluoroaniline Hydrochloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques, such as recrystallization and chromatography, to isolate the desired product from impurities. These processes are critical for maintaining the compound's efficacy in downstream applications.

Future research directions may explore novel synthetic routes to Bromo-5-fluoroaniline Hydrochloride, aiming to improve yield and reduce environmental footprint. Green chemistry principles are increasingly being integrated into synthetic protocols, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. Such innovations will not only enhance cost-effectiveness but also contribute to global sustainability goals.

In conclusion, Bromo-5-fluoroaniline Hydrochloride (CAS No. 134168-98-2) represents a cornerstone compound in modern chemical synthesis. Its unique structural attributes make it indispensable for developing pharmaceuticals, agrochemicals, and advanced materials. As research progresses, this compound will continue to play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.